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Compound of Interest

7-Bromobenzofuran-2-carboxylic
Compound Name: d
aci

Cat. No.: B1341860

Essential Safety and Handling Guide for 7-
Bromobenzofuran-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 7-
Bromobenzofuran-2-carboxylic acid. Adherence to these procedures is vital for ensuring
laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

7-Bromobenzofuran-2-carboxylic acid is a chemical compound that requires careful handling
due to its potential health hazards. It may be harmful if swallowed, in contact with skin, or
inhaled, and can cause skin and eye irritation[1]. Therefore, the use of appropriate Personal
Protective Equipment (PPE) is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Recommended Equipment

Chemical safety goggles and a face shield
Eye and Face .
should be worn to protect against splashes.[2][3]

A lab coat is the minimum requirement. For

Ski tasks with a higher risk of splashes, such as
in

transferring larger quantities, an impervious

apron should also be worn.[3]

Chemical-resistant gloves are essential. Nitrile

or butyl rubber gloves are recommended for
Hands handling acids and halogenated organic

compounds.[2] Always inspect gloves for any

tears or punctures before use.

For handling small quantities in a well-ventilated

area or a fume hood, respiratory protection may
Respiratory not be necessary. If dust or aerosols may be

generated, a NIOSH-approved N95 or higher-

rated particulate respirator should be used.[1]

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to prevent accidental exposure and
maintain the chemical's integrity.

Operational Plan for Handling:

o Preparation: Before handling, ensure that the work area, typically a chemical fume hood, is
clean and uncluttered. Verify that an emergency eyewash station and safety shower are
readily accessible.

e Personal Protective Equipment (PPE): Don the required PPE as outlined in Table 1.
¢ Weighing and Transferring:

o Conduct all weighing and transferring operations within a chemical fume hood to minimize
inhalation exposure.
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o Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust.

o If transferring to a solution, add the solid to the solvent slowly.

e Post-Handling:

o After handling, decontaminate all surfaces and equipment that may have come into
contact with the chemical.

o Carefully remove and dispose of gloves.
o Wash hands thoroughly with soap and water.
Storage Plan:

» Store 7-Bromobenzofuran-2-carboxylic acid in a cool, dry, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents[4].

o Keep the container tightly closed to prevent contamination and exposure to moisture[1].

e The storage area should be clearly labeled with the chemical name and hazard warnings.
Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is necessary.

Table 2: First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.[1]

Remove contaminated clothing and immediately
) flush the affected area with plenty of water for at
Skin Contact ) S i
least 15 minutes. If irritation persists, seek

medical attention.[1][5]

Move the affected person to fresh air. If they are

not breathing, provide artificial respiration. If

Inhalation
breathing is difficult, give oxygen. Seek medical
attention.[1][6]
Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give
Ingestion them a small amount of water to drink. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[5][7]

Spill Response Plan:

Evacuate: Immediately evacuate the area of the spill, except for personnel involved in the
cleanup.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain: For a solid spill, carefully sweep up the material, avoiding dust generation, and
place it in a labeled, sealed container for disposal.[5] For a liquid spill, use an inert absorbent
material to contain and collect the spill.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

e Dispose: All contaminated materials, including PPE, should be disposed of as hazardous
waste.
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Disposal Plan

All waste containing 7-Bromobenzofuran-2-carboxylic acid must be treated as hazardous
waste and disposed of in accordance with local, state, and federal regulations.

¢ Solid Waste: Place solid chemical waste and any contaminated disposable materials (e.qg.,
gloves, paper towels) in a clearly labeled, sealed, and puncture-resistant container.

o Liquid Waste: Collect liquid waste containing the dissolved compound in a labeled, sealed,

and appropriate solvent waste container.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures and to arrange for waste pickup. Do not dispose of this chemical down
the drain.[1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 7-
Bromobenzofuran-2-carboxylic acid, from preparation to disposal.
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Caption: Workflow for Safe Handling of 7-Bromobenzofuran-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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